3-(4-(3-((4-((3-Chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)oxy)propyl)piperazin-1-yl)-N-(8-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)octyl)propanamide
Overview
Description
MS154 is a first-in-class E3 ligase cereblon-recruiting potent and selective epidermal growth factor receptor (EGFR) bifunctional degrader.
Scientific Research Applications
Radiosynthesis for PET Imaging
- Application : This compound has been used in the radiosynthesis of [(11)C]AZD8931, a potential PET imaging agent for EGFR, HER2, and HER3 signaling in cancer research.
- Details : The synthesis involved multiple steps, resulting in a compound with a specific activity of 370-1110 GBq/μmol at the end of bombardment, indicating its potential for high-resolution imaging.
- Source : (Wang, Gao, & Zheng, 2014).
Antioxidant and Anticancer Activities
- Application : Novel derivatives of this compound showed significant antioxidant and anticancer activities.
- Details : Some derivatives were more effective than ascorbic acid in antioxidant tests and displayed cytotoxic effects against human glioblastoma and breast cancer cell lines.
- Source : (Tumosienė et al., 2020).
Antimicrobial Activities
- Application : Derivatives of the compound have been synthesized with significant antimicrobial properties.
- Details : These derivatives were effective against various bacterial strains and showed potential as antimicrobial agents.
- Source : (Menteşe et al., 2013); (Patel & Patel, 2010).
Crystal Structure Analysis
- Application : The compound has been used in crystallography studies for structural analysis.
- Details : Studies on related compounds have provided insights into molecular interactions and bond formations, crucial for drug design.
- Source : (Ullah & Stoeckli-Evans, 2021).
Degradation Products Analysis
- Application : The compound has been used in studies analyzing degradation products of Gefitinib.
- Details : These studies contribute to understanding the stability and degradation pathways of pharmaceuticals.
- Source : (Yanaka et al., 2021).
Estrogen Receptor Binding and Molecular Docking
- Application : Derivatives have been evaluated for their binding affinity to estrogen receptors, indicating potential use in breast cancer research.
- Details : Compounds showed significant anti-proliferative activities and good binding affinity in molecular docking studies.
- Source : (Parveen et al., 2017).
properties
Product Name |
3-(4-(3-((4-((3-Chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)oxy)propyl)piperazin-1-yl)-N-(8-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)octyl)propanamide |
|---|---|
Molecular Formula |
C46H54ClFN8O8 |
Molecular Weight |
901.4344 |
IUPAC Name |
3-[4-[3-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]oxypropyl]piperazin-1-yl]-N-[8-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyoctyl]propanamide |
InChI |
InChI=1S/C46H54ClFN8O8/c1-62-38-28-35-32(43(51-29-50-35)52-30-12-13-34(48)33(47)26-30)27-39(38)64-25-9-18-54-20-22-55(23-21-54)19-16-40(57)49-17-6-4-2-3-5-7-24-63-37-11-8-10-31-42(37)46(61)56(45(31)60)36-14-15-41(58)53-44(36)59/h8,10-13,26-29,36H,2-7,9,14-25H2,1H3,(H,49,57)(H,50,51,52)(H,53,58,59) |
InChI Key |
ALKKWBPMCDDKKA-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C(=C1)N=CN=C2NC3=CC(=C(C=C3)F)Cl)OCCCN4CCN(CC4)CCC(=O)NCCCCCCCCOC5=CC=CC6=C5C(=O)N(C6=O)C7CCC(=O)NC7=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MS154; MS-154; MS 154 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methoxy-N-[2-methyl-6-(4-methylimidazol-1-yl)-3-oxo-2,7-diazatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaen-9-yl]benzenesulfonamide](/img/structure/B1193066.png)
